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Compound Name: SJ1008030

Cat. No.: B12409258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the analysis of Janus Kinase 2 (JAK2)

degradation mediated by the PROTAC (Proteolysis Targeting Chimera) molecule SJ1008030
using Western blot analysis. SJ1008030 is a potent and selective JAK2 degrader, inducing its

ubiquitination and subsequent degradation by the proteasome.[1][2][3][4][5] This protocol is

intended for use in cell-based assays to characterize the dose-dependent efficacy and

selectivity of SJ1008030.

Introduction
The JAK-STAT signaling pathway is a critical regulator of cellular proliferation, differentiation,

and immune response. Dysregulation of this pathway, often through mutations or

overexpression of components like JAK2, is implicated in various hematological malignancies

and inflammatory diseases. SJ1008030 is a PROTAC designed to specifically target JAK2 for

degradation, offering a promising therapeutic strategy. Western blotting is a fundamental

technique to quantitatively assess the reduction of total and phosphorylated JAK2 protein

levels in response to SJ1008030 treatment.
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The following tables summarize quantitative data from representative studies on the effects of

SJ1008030 on JAK2 levels.

Table 1: Dose-Dependent Degradation of JAK2 by SJ1008030 in MHH–CALL-4 Cells[5]

SJ1008030 Concentration Incubation Time Result

1 nM 72 hours
Significant dose-dependent

degradation of JAK2 observed.

10 nM 72 hours
Significant dose-dependent

degradation of JAK2 observed.

100 nM 72 hours
Significant dose-dependent

degradation of JAK2 observed.

1 µM 72 hours
Significant dose-dependent

degradation of JAK2 observed.

4.3 µM 72 hours
Significant dose-dependent

degradation of JAK2 observed.

Table 2: Dose-Dependent Degradation of JAK2 by SJ1008030 in Xenograft SJBALL021415

Bone Marrow Cells[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.medchemexpress.com/sj1008030.html?locale=ko-KR
https://www.benchchem.com/product/b12409258?utm_src=pdf-body
https://www.medchemexpress.com/sj1008030.html
https://www.medchemexpress.com/sj1008030.html?locale=fr-FR
https://www.medchemexpress.com/sj1008030.html?locale=de-DE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SJ1008030 Concentration Incubation Time Result

1 nM 24 hours

Near-complete, dose-

dependent degradation of

JAK2.

10 nM 24 hours

Near-complete, dose-

dependent degradation of

JAK2.

100 nM 24 hours

Near-complete, dose-

dependent degradation of

JAK2.

1000 nM 24 hours

Near-complete, dose-

dependent degradation of

JAK2.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the JAK2 signaling pathway and the experimental workflow for

Western blot analysis of SJ1008030-mediated JAK2 degradation.
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Caption: JAK2 signaling pathway and mechanism of SJ1008030-mediated degradation.
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1. Cell Culture
(e.g., MHH-CALL-4)

2. Treatment with SJ1008030
(Dose-response and time-course)

3. Cell Lysis
(RIPA buffer with inhibitors)

4. Protein Quantification
(BCA Assay)

5. SDS-PAGE
(Separation by size)

6. Protein Transfer
(to PVDF membrane)

7. Blocking
(5% non-fat milk or BSA)

8. Primary Antibody Incubation
(Anti-JAK2, Anti-pJAK2, Loading Control)

9. Secondary Antibody Incubation
(HRP-conjugated)

10. Detection
(ECL substrate)

11. Data Analysis
(Densitometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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